Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate

• IUPAC Name: methyl 1-(4-fluorophenyl)cyclopentane-1-carboxylate
• InChI: InChI=1S/C13H15FO2/c1-16-12(15)13(8-2-3-9-13)10-4-6-11(14)7-5-10/h4-7H,2-3,8-9H2,1H3
• InChI Key: OWZHLLOIYGLVQZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCC1)C2=CC=C(C=C2)F
• Molecular Formula: C13H15FO2
• Molecular Weight: 222.25 g/mol
• CAS No.: 943118-95-4

Description

Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate is an organic compound with the molecular formula C13H15FO2 and a molecular weight of 222.26 g/mol . It is a fluorinated ester, commonly used as a building block in organic synthesis and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate typically involves the esterification of 1-(4-fluorophenyl)cyclopentanecarboxylic acid with methanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid . The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and catalyst concentration are crucial for large-scale production .

Chemical Reactions Analysis

Types of Reactions

Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate undergoes various chemical reactions, including:

Oxidation: The ester can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the ester can yield the corresponding alcohol using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride or potassium carbonate.

Major Products Formed

Oxidation: 1-(4-fluorophenyl)cyclopentanecarboxylic acid.

Reduction: 1-(4-fluorophenyl)cyclopentanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate is utilized in several scientific research fields:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In the study of enzyme-catalyzed reactions and metabolic pathways involving ester compounds.

Medicine: As an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: In the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate involves its interaction with various molecular targets and pathways. As an ester, it can undergo hydrolysis to release the corresponding acid and alcohol, which may then participate in further biochemical reactions . The fluorine atom on the phenyl ring can influence the compound’s reactivity and binding affinity to specific enzymes or receptors .

Comparison with Similar Compounds

Similar Compounds

• Methyl 1-(4-chlorophenyl)cyclopentanecarboxylate
• Methyl 1-(4-bromophenyl)cyclopentanecarboxylate
• Methyl 1-(4-methylphenyl)cyclopentanecarboxylate

Uniqueness

Methyl 1-(4-fluorophenyl)cyclopentanecarboxylate is unique due to the presence of the fluorine atom, which imparts distinct electronic and steric properties compared to its chloro, bromo, and methyl analogs . The fluorine atom can enhance the compound’s stability, lipophilicity, and binding affinity to specific targets, making it valuable in pharmaceutical and chemical research .

Synthesis routes and methods

Procedure details

To a solution of methyl 1-(4-fluorophenyl)cyclopentanecarboxylic acid (5.0 g, 24.01 mmol) in anhydrous methanol was added 1 mL of the concentration of sulfuric acid. The mixture was refluxed for overnight. The mixture was neutralized to pH 4-5 with sodium carbonate. The solvent was evaporated. The residue was dissolved in ethyl acetate (50 mL), washed with brine (3×10 mL), dried over MgSO4. The crude product was used for the next reaction without further purification.